4-(6-Chloropyridin-3-yl)benzoic acid
Description
4-(6-Chloropyridin-3-yl)benzoic acid is a useful research compound. Its molecular formula is C12H8ClNO2 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H8ClNO2 |
|---|---|
Molecular Weight |
233.65 g/mol |
IUPAC Name |
4-(6-chloropyridin-3-yl)benzoic acid |
InChI |
InChI=1S/C12H8ClNO2/c13-11-6-5-10(7-14-11)8-1-3-9(4-2-8)12(15)16/h1-7H,(H,15,16) |
InChI Key |
ZDYVAVPDLFMYOA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(C=C2)Cl)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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